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Study Study - Reported Adverse .
. Dosage . Safety Findings Citation
Duration Population Events
28 days 1,000 50 healthy No significant Total of 9 AEs (4 in UA, [1] [2]
mg/day adults (45-70  changes in 5 in placebo); most

years)

kidneyl/liver function;

high bioavailability

were upper respiratory
infections

confirmed
4 months 500 Middle-aged Well-tolerated; no Minor AEs (e.g., related  [3] [4]
mg/day &  adults serious adverse to muscle biopsies) [5]
1,000 effects deemed unrelated to
mg/day supplementation
6 weeks 1,000 20 male Feasible and well- No significant adverse [6]
mg/day academy tolerated in an effects reported
soccer athletic population
players
Various 250 mg - Healthy, No toxicity; vital No adverse effects [3][4]
(Acute & 2,000 sedentary signs, ECG, and reported across all
Chronic) mg/day elderly blood/urine tests doses

remained normal
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Detailed Experimental Protocols

For researchers, the methodological details of these trials are critical for evaluation and replication.

e Study Design: The 28-day and 4-month studies were randomized, double-blind, placebo-
controlled trials—the gold standard for clinical intervention studies [2] [3] [4].
e Safety Monitoring: These studies employed comprehensive safety assessments, including:
o Biochemical Analysis: Regular testing of liver enzymes (e.g., ALT, AST) and kidney function
parameters [2] [3] [4].
o Hematological Analysis: Complete blood counts [2].
o Vital Signs and Physical Examination: Monitoring of key health indicators [3] [4].
o Adverse Event Recording: Systematic documentation of all reported adverse events [2].
¢ Population: The primary focus has been on healthy middle-aged to older adults, with one recent
pilot study in a young athletic cohort [1] [3] [6].

Key Takeaways for Researchers

e Favorable Short-Term Profile: Current evidence consistently indicates that Urolithin A
supplementation is safe and well-tolerated in the short to medium term (up to 4 months) at doses up
to 1,000 mg daily.

¢ Long-Term Data Gap: A significant evidence gap exists for human studies extending beyond 4
months. The long-term safety profile remains to be fully established.

¢ Drug Interactions Unknown: The search results explicitly note that research on potential
interactions between Urolithin A and other drugs remains limited and warrants further investigation

[3] [4].

Visualizing the Safety Assessment Workflow

The following diagram illustrates the standard safety assessment protocol used in the cited clinical trials,

providing a logical workflow for evaluating adverse events.
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Serious AE (SAE)?
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I hope this structured summary is helpful for your comparative guide. The field is evolving rapidly, and the

2025 publication suggests new data is emerging.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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